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Compound of Interest

Compound Name: 2-Bromo-4-fluorotoluene

Cat. No.: B074383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Bromo-4-fluorotoluene (CAS No. 1422-

53-3), a key halogenated aromatic hydrocarbon utilized extensively in synthetic organic

chemistry. Its unique structure, featuring both bromine and fluorine atoms on a toluene ring,

makes it a valuable intermediate for creating complex molecules in the pharmaceutical,

agrochemical, and materials science sectors.[1][2][3]

Core Properties
2-Bromo-4-fluorotoluene is typically a colorless to light yellow liquid at room temperature.[1]

[2][4] Its chemical structure and key identifiers are fundamental to its role as a versatile building

block in synthesis.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value

CAS Number 1422-53-3[4][5][6]

Molecular Formula C₇H₆BrF[3][5][7]

Molecular Weight 189.02 g/mol [5][7]

IUPAC Name 2-Bromo-4-fluorotoluene

Synonyms
2-Bromo-4-fluoro-1-methylbenzene, 2-methyl-5-

fluorobromobenzene[1][4]

InChI Key SFGFOJPGCOYQJK-UHFFFAOYSA-N[5]

Canonical SMILES CC1=C(C=C(C=C1)F)Br[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to pale yellow liquid[1][2]

Density 1.526 g/mL at 25 °C[4][5]

Boiling Point 170-172 °C[4][5]

Flash Point 64 °C (147.2 °F) - closed cup[5]

Refractive Index n20/D 1.528[5]

Solubility Sparingly soluble in water[1]

Vapor Pressure 1.9±0.3 mmHg at 25°C[8]

Safety and Handling
Proper handling of 2-Bromo-4-fluorotoluene is crucial. It is classified as an irritant and

requires appropriate personal protective equipment (PPE).

Table 3: GHS Hazard and Precautionary Statements
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Category Code Description

Hazard Statements H315 Causes skin irritation[5][9]

H319
Causes serious eye irritation[5]

[9]

H335
May cause respiratory

irritation[5][9]

Signal Word Warning[5]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay[5][10]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection[5]

[10]

P302 + P352
IF ON SKIN: Wash with plenty

of water[5][10]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing[5][10]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed[10]

Experimental Protocols & Synthesis
The primary application of 2-Bromo-4-fluorotoluene is as an intermediate. Its synthesis is a

critical process for ensuring a high-purity starting material for subsequent reactions.
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Synthesis via Electrophilic Bromination of 4-
Fluorotoluene
A common method for preparing 2-Bromo-4-fluorotoluene involves the direct bromination of

4-fluorotoluene.

Methodology:

Reaction Setup: A solution of 4-fluorotoluene (110 g) in glacial acetic acid (40 ml) is prepared

in a reaction vessel. Iron powder (1.1 g) and iodine (1.1 g) are added as catalysts.[11]

Reagent Addition: A solution of bromine (160 g) in glacial acetic acid (60 ml) is added all at

once to the 4-fluorotoluene solution.[11]

Temperature Control: The reaction is initially exothermic. The temperature is maintained

between 25-27 °C, first by cooling with a water bath and then, if necessary, by gentle

warming.[11]

Reaction Time: The mixture is stirred at this temperature for 3 hours to ensure the reaction

proceeds to completion.[11]

Workup and Isolation: The glacial acetic acid and any unreacted 4-fluorotoluene are

removed by distillation under vacuum.[11]

Purification: The resulting crude product, a mixture of monobrominated isomers (primarily 2-
bromo-4-fluorotoluene and 3-bromo-4-fluorotoluene), is purified by fractional distillation on

a column to separate the isomers based on their different boiling points.[11]
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Synthesis Workflow

4-Fluorotoluene
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Synthesis and Purification Workflow

Applications in Research and Drug Development
The differential reactivity of the C-Br and C-F bonds makes 2-Bromo-4-fluorotoluene a highly

versatile intermediate.[1] The bromine atom can readily participate in cross-coupling reactions

(e.g., Suzuki, Heck, Buchwald-Hartwig) to form new carbon-carbon or carbon-heteroatom

bonds, while the fluorine atom often enhances the metabolic stability and binding affinity of the

final drug molecule.[12][13]

Pharmaceutical Intermediates: It serves as a crucial starting material in the synthesis of

complex active pharmaceutical ingredients (APIs).[2][14] Its structure is a key component for
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building molecules with specific biological activities.[2]

Agrochemical Intermediates: The compound is a building block for advanced pesticides,

herbicides, and fungicides that are essential for crop protection.[2][4][14]

Material Science & Organic Electronics: It is used in the production of specialty polymers and

in the fabrication of organic semiconductors for electronic devices.[3]

Role as a Chemical Intermediate

2-Bromo-4-fluorotoluene
(Building Block)

Synthetic Transformations
(e.g., Cross-Coupling Reactions)

Pharmaceuticals
(APIs, Drug Candidates)
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Advanced Materials
(Polymers, Organic Electronics)

Click to download full resolution via product page

Applications of 2-Bromo-4-fluorotoluene

Analytical Characterization
The identity and purity of 2-Bromo-4-fluorotoluene are confirmed using standard analytical

techniques. Spectroscopic data is widely available for reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR are used to

confirm the molecular structure.[9][15]

Infrared (IR) Spectroscopy: IR spectra help identify the characteristic functional groups and

the aromatic substitution pattern.[9][16]
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Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern, confirming the elemental composition.[9]

Gas Chromatography (GC): GC is often employed to determine the purity of the compound,

typically specified as ≥98%.[3][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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